Vesicular assembly and thermo-responsive vesicle-to-micelle transition from an amphiphilic random copolymer†

Chemical Communications Pub Date: 2011-10-24 DOI: 10.1039/C1CC15663B

Abstract

Vesicular assembly from a thermo-responsive amphiphilic random copolymer is reported. Vesicle-to-micelle transition above a critical morphology transition temperature (CMTT) resulted in selective triggered release of encapsulated hydrophilic guests over hydrophobic ones. The aggregation pattern of a control polymer indicated a defined role of the methacrylamide groups in the polymer backbone for such unprecedented self-assembly from a simple polymer.

Graphical abstract: Vesicular assembly and thermo-responsive vesicle-to-micelle transition from an amphiphilic random copolymer
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